5-Sec-butyl-2-hydroxybenzaldehyde
Overview
Description
5-Sec-butyl-2-hydroxybenzaldehyde is a 5-substituted 2-hydroxy aromatic aldehyde . It has the molecular formula C11H14O2 and a molecular weight of 178.2277 .
Synthesis Analysis
5-tert-Butyl-2-hydroxybenzaldehyde participates in the synthesis of Schiff base appended porphyrazine . It is also used in the synthesis of Vanadium (V) amino phenolato antitumor agents and dibutyltin complexes for their cytotoxic activity .Molecular Structure Analysis
The molecular structure of 5-Sec-butyl-2-hydroxybenzaldehyde can be represented by the InChI string: InChI=1S/C11H14O2/c1-3-8(2)9-4-5-11(13)10(6-9)7-12/h4-8,13H,3H2,1-2H3 .Physical And Chemical Properties Analysis
5-Sec-butyl-2-hydroxybenzaldehyde has a molecular weight of 178.2277 . The physical appearance of this compound is not explicitly mentioned in the literature.Scientific Research Applications
Chemical Properties
5-Sec-butyl-2-hydroxybenzaldehyde has the molecular formula C11H14O2 and a molecular weight of 178.2277 . It is a solid compound .
Synthesis of Schiff Base Appended Porphyrine
5-Sec-butyl-2-hydroxybenzaldehyde can be used in the synthesis of Schiff base appended porphyrazine . Porphyrins and their derivatives have a wide range of applications in fields such as photodynamic therapy, solar energy conversion, and catalysis.
Synthesis of Thiosemicarbazone
5-Sec-butyl-2-hydroxybenzaldehyde can be used in the synthesis of 5-tert-butyl-2-hydroxybenzaldehyde thiosemicarbazone . Thiosemicarbazones have been studied for their potential antitumor, antiviral, and antibacterial activities.
Synthesis of Mn (III)-Salen Complex
5-Sec-butyl-2-hydroxybenzaldehyde can be used in the synthesis of Mn (III)-salen complex . These complexes are known for their catalytic properties and are used in various oxidation reactions.
Synthesis of Chiral Schiff Base Ligand
5-Sec-butyl-2-hydroxybenzaldehyde can be used in the synthesis of chiral Schiff base ligand for an enantioselective copper-catalyzed addition of phenyl acetylene to imines . This reaction is important in the field of asymmetric synthesis.
Synthesis of Chiral Oxazolidine Ligand
5-Sec-butyl-2-hydroxybenzaldehyde can be used in the synthesis of chiral oxazolidine ligand for the enantioselective addition of diethyl zinc to aldehydes . This reaction is also significant in the field of asymmetric synthesis.
Mechanism of Action
Target of Action
It’s known that this compound is a 5-substituted 2-hydroxy aromatic aldehyde . Aromatic aldehydes often interact with various enzymes and receptors in the body, but the specific targets for this compound need further investigation.
Mode of Action
It’s known that benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . This suggests that the compound might undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
The compound’s structure suggests it might be involved in reactions at the benzylic position . These reactions can lead to various downstream effects, depending on the specific targets and cells involved.
Result of Action
It’s known that the compound participates in the synthesis of schiff base appended porphyrazine , which suggests it might have roles in cellular processes involving these compounds.
properties
IUPAC Name |
5-butan-2-yl-2-hydroxybenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-3-8(2)9-4-5-11(13)10(6-9)7-12/h4-8,13H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKECZRYVNIFRRC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC(=C(C=C1)O)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20334773 |
Source
|
| Record name | 5-Sec-butyl-2-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20334773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
59893-28-6 |
Source
|
| Record name | 5-Sec-butyl-2-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20334773 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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